Cas no 2098064-80-1 (2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol)

• Product name: 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2098064-80-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5725822
• PubChem ID: 121210808

2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2098064-80-1
• F2198-0451
• 2-[5-(hydroxymethyl)-3-pyridin-3-ylpyrazol-1-yl]ethanol
• 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol
• AKOS026720897

• Inchi： 1S/C11H13N3O2/c15-5-4-14-10(8-16)6-11(13-14)9-2-1-3-12-7-9/h1-3,6-7,15-16H,4-5,8H2
• InChI Key： MJPYEGQXYLOBRY-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=NC=CC=2)=NN1CCO

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol and Its Significance in Modern Chemical Research

2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol, identified by its CAS number 2098064-80-1, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a hydroxymethyl moiety and a pyridin-3-yl substituent, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's structure is built around a pyrazole core, which is a well-known scaffold in medicinal chemistry. Pyrazole derivatives have been extensively studied for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. The incorporation of a pyridin-3-yl group enhances the molecule's interactability with biological targets, potentially improving its pharmacological profile. This combination of structural features makes 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol a promising candidate for further investigation.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds in addressing complex diseases. The hydroxymethyl group in this molecule suggests potential roles in hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the pyridin-3-yl moiety can serve as a pharmacophore, facilitating interactions with enzymes and receptors involved in various metabolic pathways. These features make the compound an attractive candidate for developing novel therapeutic agents.

In the context of drug discovery, the synthesis and characterization of 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol have been the focus of several research groups. The compound's synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

The biological activity of 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol has been evaluated in various in vitro assays. Preliminary studies have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to inflammation and cancer. These findings suggest that the compound may have therapeutic potential in treating these conditions. Further preclinical studies are necessary to validate these observations and to explore its safety and efficacy profile.

The development of novel drug candidates often involves understanding the interactions between the compound and biological targets at a molecular level. Computational methods, such as molecular docking and molecular dynamics simulations, have been utilized to predict how 2-(5-(hydroxymethyl)-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol interacts with its intended targets. These computational approaches provide valuable insights into the compound's binding affinity and mechanism of action, aiding in the optimization of its pharmacological properties.

The role of 2-(5-(hydroxymethyl)-3-(pyridin-3-y l)-1H-pyrazol - 1 - yl)ethan - 1 - ol in addressing unmet medical needs is an area of active research. Given its structural complexity and potential biological activities, this compound represents a significant asset in the quest for new treatments. As research progresses, it is expected that additional applications and therapeutic benefits will be uncovered, further solidifying its importance in chemical biology and pharmaceutical science.

The synthesis and characterization of this compound also highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions. The study of 2-(5-(hydroxymethyl)-3-(pyridin - 3 - yl ) - 1 H - pyraz ol - 1 - yl ) eth an - 1 - ol exemplifies how collaborative efforts can drive innovation in drug discovery.

In conclusion,2-(5((hydroxymethyl ) - 3( py ridin - 3 - y l ) - 1 H - py ra z ol - 1 yl ) eth an - 1 ol, with CAS number 2098064--80--I, is a fascinating compound with significant potential in modern chemical research. Its unique structure and promising biological activities make it a valuable candidate for further exploration. As research continues, it is anticipated that this compound will contribute to advancements in drug discovery and therapeutic development.